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Compound Focus: Tetracaine Hydrochloride

CAS No.: 136-47-0

Cat. No.: S545009

Physicochemical Properties of Tetracaine HCI

The table below summarizes the key surfactant-related data available from the search results.

Property Reported Value / Finding Experimental Conditions Citation
Critical Micelle 79.43 mM In NaCl solution, at 298.15 [1]
Concentration (cmc) K, determined by surface
tension.
Krafft Temperature Not explicitly stated N/A N/A
Micelle Formation Confirmed Forms micelles in aqueous  [2] [3]
solution.
Phase Behavior Induces interdigitated gel phase and In systems with DSPC, [2]
vesicle-to-micelle transformation in DPPC, and DMPC lipids.

phospholipid bilayers.

Experimental Methods for Characterization

Although a Krafft point was not listed, the search results describe several techniques used to study the

micellization and phase behavior of tetracaine HCI, which are directly relevant to its determination.
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o Differential Scanning Calorimetry (DSC): This is a primary method for studying phase transitions.
One study used DSC to observe the effect of tetracaine HCI on the phase transition temperatures of
phospholipid bilayers, noting depression of the main transition temperature and the induction of an
interdigitated gel phase [2]. This methodology is directly applicable for investigating the Krafft
temperature, which is a solubility phase transition.

e Surface Tension Measurements: This technique was successfully used to determine the Critical
Micelle Concentration (cmc) of tetracaine HCI in the presence of salt [1]. The cmc is intrinsically
linked to the Krafft temperature, as both describe the onset of micellization under different constraints
(concentration and temperature, respectively).

¢ Fluorescence Spectroscopy: Research has exploited the intrinsic fluorescence of tetracaine to
study its binding and location within model membranes, determining membrane-buffer partition
coefficients for its protonated and base forms [3]. This provides insight into its interaction with
hydrophobic environments.

The following diagram outlines a general experimental workflow for characterizing the micellization and

phase behavior of a compound like tetracaine HCI, based on the techniques cited.
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Experimental workflow for surfactant characterization.

A Path Forward for Determination

The absence of a published Krafft temperature suggests it may need to be determined experimentally. Your

most direct approach would be to use Differential Scanning Calorimetry (DSC):

e Principle: The Krafft temperature is the point below which the solubility of the ionic surfactant is less
than its cmc, and above which micelles form freely. This appears as a distinct endothermic peak in a
DSC thermogram.
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e Procedure: Prepare agueous solutions of tetracaine HCI at various concentrations. Run DSC heating
scans over a temperature range that spans the expected transition (e.g., from 0-50°C). The onset of
the endothermic peak associated with the dissolution of the hydrated solid and the onset of
micellization corresponds to the Krafft temperature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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